Cas no 117186-02-4 (3-Methyl-5-(trifluoromethyl)benzoic Acid)

• Product Name: 3-Methyl-5-(trifluoromethyl)benzoic Acid
• CAS No: 117186-02-4
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD01631590
• CID: 131511
• PubChem ID: 2775588
• Update Time: 2025-04-19

3-Methyl-5-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(trifluoromethyl)benzoic acid
• 3-Methyl-5-trifluoromethyl-benzoic acid
• Benzoic acid,3-methyl-5-(trifluoromethyl)-
• 3-Carboxy-5-methylbenzotrifluoride
• 3-METHYL-5-TRIFLUOROMETHYLBENZOIC ACID
• RARECHEM AL BO 2140
• Benzoic acid, 3-methyl-5-(trifluoromethyl)-
• PubChem16302
• 3-METHYL-5-(TRIFLUOROMETHYL)BENZOICACID
• KSC495M6N
• QJSRENHDYMAJIL-UHFFFAOYSA-N
• SBB093239
• PC0448
• CL8095
• TRA0088270
• AB09380
• FCH13
• SY106781
• A20400
• AKOS015956003
• PS-8151
• MFCD01631590
• 117186-02-4
• DTXSID10379597
• CS-W015423
• QJSRENHDYMAJIL-UHFFFAOYSA-M
• AM807413
• EN300-1654495
• FT-0616101
• SCHEMBL2926459
• 3-Methyl-5-(trifluoromethyl)benzoic Acid

• MDL： MFCD01631590
• Inchi： 1S/C9H7F3O2/c1-5-2-6(8(13)14)4-7(3-5)9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： QJSRENHDYMAJIL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 204.04000
• Monoisotopic Mass: 204.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data available
• Density: 1.345±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 257.1±40.0 ºC (760 Torr),
• Flash Point: 109.3±27.3 ºC,
• Refractive Index: 1.478
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.71200

3-Methyl-5-(trifluoromethyl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters